Cas no 71526-30-2 (Butanoic acid,3-hydroxy-2-methyl-, (2S,3R)-)

• Product Name: Butanoic acid,3-hydroxy-2-methyl-, (2S,3R)-
• CAS No: 71526-30-2
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 548315
• PubChem ID: 12313370
• Update Time: 2025-04-19

Butanoic acid,3-hydroxy-2-methyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-2-methyl-, (2S,3R)-
• (2S,3R)-3-hydroxy-2-methyl-Butanoic acid
• LogP
• 3-Hydroxy-2-methyl-[R-(R,S)]-butanoate
• AG-G-80373
• SCHEMBL791249
• (2S,3R)-3-hydroxy-2-methylbutanoic acid
• 3-hydroxy-2-methyl-[R-(R*,S*)]-Butanoic acid
• DTXSID00487418
• LMFA01050491
• 71526-30-2
• CHEBI:165405
• EN300-7089802
• 3-hydroxy-2-methyl-[R-(R,S)]-butanoic acid
• 3-hydroxy-2-methyl-[R-(R*,S*)]-Butanoate

• Inchi： 1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t3-,4+/m0/s1
• InChI Key： VEXDRERIMPLZLU-IUYQGCFVSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 242.8°C at 760 mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.455
• PSA: 57.53